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Compound of Interest

Compound Name: Formyl acetate

Cat. No.: B1329439 Get Quote

Abstract: Formyl acetate, also known as acetic formic anhydride, is a reactive mixed

anhydride with the chemical formula C₃H₄O₃.[1] It serves as a potent and highly selective

formylating agent in organic synthesis, crucial for the introduction of formyl groups onto various

nucleophiles.[2][3] This technical guide provides an in-depth overview of the core reaction

mechanisms involving formyl acetate, including its synthesis, decomposition pathways, and its

application in formylation reactions. The content is tailored for researchers, scientists, and drug

development professionals, offering detailed experimental protocols, tabulated quantitative

data, and mechanistic diagrams to facilitate a comprehensive understanding.

Physicochemical and Spectroscopic Data
Formyl acetate is a colorless liquid that is sensitive to air and moisture.[2] Due to its instability,

it is often prepared in situ or used immediately after synthesis.[2][4] Its key physical and

spectroscopic properties are summarized below.
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Property Value References

Molecular Formula C₃H₄O₃ [2][5][6]

Molecular Weight 88.06 g/mol [2][5][6]

Boiling Point
27-28 °C at 10 mmHg (1.33

kPa)
[2][3][7]

102.6 °C at 760 mmHg [1][8]

Density ~1.116 g/cm³ (Predicted) [2][1]

Refractive Index (n²⁰D) 1.388 [7]

Flash Point 31 °C [1][8]

¹H NMR (neat)
δ 9.05 (s, 1H, -CHO), δ 2.25

(s, 3H, CH₃CO-)
[7]

IR (neat, cm⁻¹) 1791, 1765 (C=O stretching) [7]

Synthesis of Formyl Acetate
Several methods exist for the preparation of formyl acetate. The most common laboratory-

scale synthesis involves the reaction of sodium formate with acetyl chloride.[1][4] Alternatively,

it can be generated in situ from formic acid and acetic anhydride, which is particularly useful for

immediate consumption in subsequent reactions.[2][4][9]

This procedure is adapted from a well-established method and provides high-purity formyl
acetate.[5][7]

Preparation: Equip a three-necked, round-bottomed flask with a mechanical stirrer, a

dropping funnel, and a calcium chloride drying tube. All glassware must be thoroughly dried.

Reactants: Add finely ground, anhydrous sodium formate (1.1 moles) and 500 mL of

anhydrous diethyl ether to the flask.

Reaction: Cool the stirred suspension to 0-5 °C in an ice-salt bath. Add acetyl chloride (1.0

mole) dropwise from the dropping funnel over approximately 1 hour, maintaining the internal

temperature below 5 °C.
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Stirring: After the addition is complete, remove the cooling bath and allow the mixture to

warm to room temperature. Continue stirring for an additional 5-6 hours.[3][5]

Work-up: Filter the mixture quickly to remove the sodium chloride precipitate. Wash the filter

cake with two portions of anhydrous diethyl ether.

Isolation: Combine the filtrate and washings. Remove the ether by distillation at atmospheric

pressure. The remaining residue is then distilled under reduced pressure (e.g., 10 mmHg) to

yield pure formyl acetate (b.p. 27-28 °C).[7] The yield is typically high, around 64-97%.[5][7]
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Preparation & Reaction

Isolation

Sodium Formate +
Acetyl Chloride in Ether

Cool to 0-5 °C

Stir and maintain
temperature for 6h

Filter NaCl precipitate

Evaporate Ether

Vacuum Distillation
(10 mmHg)

Pure Formyl Acetate
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Formyl Acetate
(CH₃C(O)OCHO)

Decomposition Products

Acetic Acid
(CH₃COOH)

Hydrolysis/
Decarbonylation

Carbon Monoxide
(CO)

H₂O (catalyst)

 accelerates
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Formyl Acetate + Amine (R-NH₂) Tetrahedral Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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